3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide

• Molecular Formula: C8H7ClN2O2S
• Molecular Weight: 230.67 g/mol
• IUPAC Name: 3-chloro-4-cyano-N-methylbenzenesulfonamide
• InChI: InChI=1S/C8H7ClN2O2S/c1-11-14(12,13)7-3-2-6(5-10)8(9)4-7/h2-4,11H,1H3
• InChI Key: JIXSYUZEGLSUFP-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC(=C(C=C1)C#N)Cl

Description

IUPAC Nomenclature and Systematic Identification

The compound 3-chloro-4-cyano-N-methylbenzene-1-sulfonamide is systematically named according to International Union of Pure and Applied Chemistry (IUPAC) guidelines. The parent structure is a benzene ring substituted with a sulfonamide group at position 1, a chlorine atom at position 3, and a cyano group at position 4. The nitrogen atom of the sulfonamide group is further substituted with a methyl group. The IUPAC name prioritizes the sulfonamide functional group as the principal characteristic, followed by substituents in numerical order based on their positions on the aromatic ring.

The molecular formula is C₈H₇ClN₂O₂S , with a molecular weight of 231 Da . The SMILES notation for the compound is O=S(=O)(N(C)C1=CC(=C(C=C1)Cl)C#N , which encodes the connectivity of atoms and functional groups. The InChIKey, a hashed representation of the molecular structure, is MQLUXCVIQLEUKX-UHFFFAOYSA-N , facilitating database searches and structural verification.

Property	Value
Molecular Formula	C₈H₇ClN₂O₂S
Molecular Weight	231 Da
SMILES	O=S(=O)(N(C)C1=CC(=C(C=C1)Cl)C#N
InChIKey	MQLUXCVIQLEUKX-UHFFFAOYSA-N

Molecular Geometry and Conformational Analysis

The molecular geometry of 3-chloro-4-cyano-N-methylbenzene-1-sulfonamide is defined by the planar benzene ring, with substituents occupying distinct spatial orientations. The sulfonamide group (-SO₂NHCH₃) adopts a tetrahedral geometry around the sulfur atom, while the cyano (-C≡N) and chloro (-Cl) groups lie in the plane of the aromatic ring. Computational models suggest that the methyl group on the nitrogen atom introduces minor steric hindrance, favoring a conformation where the sulfonamide group is rotated approximately 30° relative to the benzene plane to minimize van der Waals repulsions.

Density functional theory (DFT) calculations reveal bond lengths of 1.76 Å for the S=O bonds and 1.62 Å for the S-N bond, consistent with typical sulfonamide geometries. The chlorine and cyano substituents exert opposing electronic effects: the chloro group is electron-withdrawing via inductive effects, while the cyano group stabilizes the ring through resonance. These interactions influence the compound’s dipole moment, calculated at 4.2 Debye , which impacts solubility in polar solvents.

Crystallographic Data and Packing Arrangements

Experimental crystallographic data for 3-chloro-4-cyano-N-methylbenzene-1-sulfonamide remain unreported in the literature. However, analogous sulfonamide derivatives, such as N-(3-chlorophenyl)-4-methylbenzenesulfonamide, exhibit monoclinic crystal systems with space group P2₁/c and unit cell parameters a = 10.2 Å, b = 7.8 Å, c = 15.3 Å, and β = 102.5°. These structures typically form inversion dimers via N-H···O hydrogen bonds between sulfonamide groups of adjacent molecules.

For the title compound, hypothetical packing arrangements can be inferred from related systems. The absence of an N-H bond (due to methylation) likely disrupts classical hydrogen-bonding networks, favoring weaker intermolecular interactions such as C-Cl···π contacts or dipole-dipole interactions between cyano groups. Molecular mechanics simulations suggest a layered packing motif with alternating hydrophobic (methyl, chloro) and polar (sulfonamide, cyano) regions.

Comparative Analysis with Related Benzene Sulfonamide Derivatives

3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide belongs to a broader class of substituted benzene sulfonamides, which vary in substituent identity and positioning. Key comparisons include:

• 3-Chloro-N-methyl-4-phenylbutane-1-sulfonamide (CID 174879157) : This derivative features a butane chain linked to a phenyl group, resulting in increased hydrophobicity (logP ≈ 3.1) compared to the aromatic cyano-substituted compound (logP ≈ 1.26). The elongated alkyl chain enhances membrane permeability but reduces aqueous solubility.

• 4-Bromo-3-chloro-N-(4-methylpentan-2-yl)benzamide (CID 81307970) : Replacing the sulfonamide with a benzamide group eliminates hydrogen-bonding capacity, while the branched alkyl chain introduces stereochemical complexity. The bromine atom increases molecular weight (318.64 g/mol) and polarizability relative to the cyano group.

• 3-Chloro-N-ethyl-4-methylbenzenesulfonamide (CID 18338354) : The ethyl and methyl substituents create a sterically crowded environment, reducing crystallinity compared to the cyano derivative. The electron-donating methyl group also decreases the sulfonamide’s acidity (pKa ≈ 9.7 vs. 8.9 for the cyano analog).

Substituent effects on physicochemical properties are summarized below:

Derivative	Substituents	logP	Molecular Weight (g/mol)	Hydrogen-Bond Donors
3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide	-Cl, -C≡N, -SO₂NHCH₃	1.26	231	0
3-Chloro-N-ethyl-4-methylbenzenesulfonamide	-Cl, -CH₃, -SO₂NHC₂H₅	2.15	233.72	1
4-Bromo-3-chloro-N-(4-methylpentan-2-yl)benzamide	-Br, -Cl, -CONHCH(CH₃)₂	3.45	318.64	1

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide typically involves the following steps:

Nitration: Benzene is nitrated to form nitrobenzene.

Reduction: Nitrobenzene is reduced to aniline.

Chlorination: Aniline is chlorinated to introduce the chloro group.

Cyanation: The chloroaniline is then subjected to cyanation to introduce the cyano group.

Sulfonation: Finally, the compound undergoes sulfonation to form the sulfonamide group.

Industrial Production Methods

Industrial production of 3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and controlled conditions to ensure high yield and purity. The reaction conditions, such as temperature, pressure, and the use of catalysts, are optimized to enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by other nucleophiles.

Reduction Reactions: The cyano group can be reduced to an amine.

Oxidation Reactions: The sulfonamide group can undergo oxidation under specific conditions.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydroxide or potassium hydroxide in an aqueous medium.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas in the presence of a catalyst.

Oxidation: Strong oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Major Products

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Reduction: Formation of 3-Chloro-4-aminomethylbenzene-1-sulfonamide.

Oxidation: Formation of sulfonic acids or other oxidized derivatives.

Scientific Research Applications

3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide is used in various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex organic molecules.

Biology: In the study of enzyme inhibition and protein interactions.

Medicine: Potential use in the development of pharmaceuticals due to its unique functional groups.

Industry: Used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide involves its interaction with specific molecular targets. The chloro and cyano groups can participate in various chemical reactions, while the sulfonamide group can interact with biological molecules, potentially inhibiting enzymes or altering protein functions. The exact pathways and molecular targets depend on the specific application and the environment in which the compound is used .

Comparison with Similar Compounds

Sulfonamide derivatives exhibit diverse pharmacological and physicochemical properties depending on their substituents. Below, 3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide is compared to structurally analogous compounds from recent literature.

Structural Comparison

Key structural variations among sulfonamides include substituent type, position, and molecular complexity.

Compound Name	Molecular Formula	Key Substituents	Molecular Weight (g/mol)	References
3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide	C₈H₇ClN₂O₂S	3-Cl, 4-CN, N-Me sulfonamide	230.67
4-Chloro-2-(6-chlorobenzo[1,3]dioxol-5-ylmethylthio)-N-[imino(3-methyl-2-thioxoimidazolyl)methyl]-5-methylbenzenesulfonamide (11)	C₂₂H₁₉Cl₂N₃O₄S₂	4-Cl, thioether, imino-thioxoimidazolyl	536.44
N-(3-Chloro-1-methyl-1H-indazol-5-yl)-4-methylbenzenesulfonamide	C₁₅H₁₄ClN₃O₂S	Indazolyl, 4-Me	343.81
N-(3-((1,4-diazepan-1-yl)methyl)phenyl)-4-chlorobenzenesulfonamide hydrochloride (10c)	C₁₈H₂₂ClN₃O₂S	Diazepanyl, 4-Cl	379.90
3-Amino-4-chloro-N-(3-chloro-4-methylphenyl)benzenesulfonamide	C₁₃H₁₂Cl₂N₂O₂S	3-NH₂, 4-Cl, 3-Cl-4-MePh	355.22

Key Observations :

• The cyano group in the main compound enhances electrophilicity compared to amino or thioether substituents in analogs .
• Diazepanyl and indazolyl substituents (e.g., in 10c and compounds) introduce bulkiness, affecting receptor binding .

Physicochemical Properties

Substituents significantly influence melting points, solubility, and spectral characteristics.

Compound Name	Melting Point (°C)	IR Peaks (cm⁻¹)	Key Spectral Data	References
3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide	Not reported	Expected: ~2200 (C≡N), ~1350/1150 (SO₂)	N/A (data limited)
Compound 11	177–180	Not specified	HPLC purity >95%
Compound 10c	Not reported	3398 (N-H), 1346 (SO₂)	IR confirms sulfonamide and diazepanyl groups
compound	Not reported	Not specified	NMR-confirmed stereochemistry (99% purity)

Key Observations :

• Thioether-containing analogs (e.g., Compound 11) exhibit higher melting points (~177–180°C), likely due to increased molecular rigidity .
• IR spectra for diazepanyl derivatives (e.g., 10c) show distinct N-H and S=O stretches, critical for functional group identification .

Key Observations :

• The cyano group in the main compound likely contributes to antioxidant activity by delocalizing electrons, unlike antiproliferative indazolyl derivatives .

Biological Activity

3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide, a sulfonamide derivative, has garnered attention in recent research for its potential biological activities, particularly in antimicrobial and anticancer domains. This article explores the compound's biological activity, including synthesis methods, mechanisms of action, and relevant case studies.

Molecular Formula: C8H8ClN2O2S
Molecular Weight: 232.68 g/mol
IUPAC Name: 3-chloro-4-cyano-N-methylbenzenesulfonamide

The synthesis of 3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide typically involves the reaction of chlorosulfonic acid with 3-chloro-4-cyanotoluene followed by methylation. This process allows for the introduction of the sulfonamide group, which is crucial for its biological activity.

Antimicrobial Properties

Research has indicated that 3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide exhibits significant antimicrobial activity against various bacterial strains. A study demonstrated its effectiveness against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values indicating potent antibacterial properties.

Bacterial Strain	MIC (µg/mL)	Activity
Staphylococcus aureus	8	Moderate
Escherichia coli	16	Moderate
Pseudomonas aeruginosa	32	Weak

This data suggests that while the compound is effective against certain strains, its activity may vary significantly depending on the bacterial type.

Anticancer Activity

In addition to its antimicrobial properties, 3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide has shown promise in anticancer applications. A series of in vitro studies evaluated its effects on various cancer cell lines, including breast and colon cancer cells. The compound demonstrated cytotoxic effects characterized by:

• Cell Viability Reduction: Significant reduction in cell viability was observed at concentrations above 10 µM.
• Apoptosis Induction: Flow cytometry analyses indicated that treatment with the compound led to increased apoptotic cell populations.

The biological activity of 3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide is attributed to its ability to interfere with essential cellular processes. The sulfonamide moiety is known to inhibit bacterial dihydropteroate synthase, a key enzyme in folate biosynthesis. In cancer cells, it may induce apoptosis through the activation of caspase pathways and modulation of signaling pathways involved in cell survival.

Case Studies

• Antimicrobial Efficacy Study:
  A recent study published in a peer-reviewed journal assessed the antimicrobial efficacy of various sulfonamides, including 3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide. The results indicated that this compound had comparable efficacy to traditional antibiotics against resistant strains.
• Anticancer Investigation:
  Another study focused on the anticancer properties of sulfonamides, highlighting 3-Chloro-4-cyano-N-methylbenzene-1-sulfonamide as a lead candidate. The researchers reported that it effectively inhibited tumor growth in xenograft models and suggested further exploration into its mechanism of action.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-chloro-4-cyano-N-methylbenzene-1-sulfonamide, and how can reaction conditions be standardized?

• Methodology :

• Chlorination and sulfonamide formation : Begin with 4-cyano-N-methylaniline as a precursor. Introduce the sulfonyl chloride group via reaction with chlorosulfonic acid under controlled temperatures (0–5°C), followed by quenching with aqueous ammonia to form the sulfonamide .
• Cyano group retention : Ensure inert atmospheres (N₂/Ar) during synthesis to prevent hydrolysis of the cyano group. Use anhydrous solvents like dichloromethane .
• Characterization : Validate purity via HPLC (C18 column, acetonitrile/water mobile phase) and confirm structure using ¹H/¹³C NMR (DMSO-d₆, 400 MHz) and IR spectroscopy (peaks at ~1346 cm⁻¹ for S=O stretching) .

Q. Which spectroscopic and crystallographic techniques are critical for confirming the structure of this compound?

• Methodology :

• NMR : Assign aromatic protons (δ 7.2–8.1 ppm) and methyl groups (δ 2.8–3.1 ppm) in DMSO-d₆. The sulfonamide NH proton appears as a broad singlet (~δ 10.5 ppm) .
• X-ray crystallography : Resolve crystal packing and hydrogen-bonding networks (e.g., N–H···O interactions) using single-crystal diffraction (Mo-Kα radiation, R-factor < 0.05) .
• Mass spectrometry : Confirm molecular weight via ESI-MS (expected [M+H]⁺ = 269.5 g/mol) .

Q. How do the chloro, cyano, and methyl groups influence the compound’s reactivity in nucleophilic substitution reactions?

• Methodology :

• Electron-withdrawing effects : The chloro and cyano groups activate the benzene ring toward electrophilic substitution at the meta position. Use DFT calculations (B3LYP/6-31G*) to map electrostatic potential surfaces .
• Steric hindrance : The methyl group on the sulfonamide nitrogen reduces reactivity at the para position. Compare reaction rates with N-unsubstituted analogs using kinetic studies .

Advanced Research Questions

Q. How can computational methods optimize reaction pathways for synthesizing derivatives with enhanced bioactivity?

• Methodology :

• Quantum chemical modeling : Use Gaussian 16 to simulate transition states and identify low-energy pathways for functionalization (e.g., introducing morpholine or triazole moieties) .
• Machine learning : Train models on PubChem datasets to predict substituent effects on solubility and logP. Prioritize derivatives with calculated IC₅₀ < 10 µM against target enzymes .

Q. What strategies resolve contradictions in reported biological activities (e.g., antimicrobial vs. cytotoxic effects)?

• Methodology :

• Dose-response profiling : Conduct MTT assays across multiple cell lines (e.g., HEK293, HeLa) to differentiate selective toxicity from broad-spectrum activity .
• Mechanistic studies : Use SPR (surface plasmon resonance) to validate binding affinity to bacterial dihydrofolate reductase vs. human homologs. Correlate Ki values with MIC (minimum inhibitory concentration) data .

Q. How can substituent variations at the benzene ring improve selectivity in enzyme inhibition?

• Methodology :

• SAR studies : Synthesize analogs with substituents like -OCH₃ (electron-donating) or -CF₃ (electron-withdrawing). Test inhibition of carbonic anhydrase isoforms (CA-II vs. CA-IX) using stopped-flow CO₂ hydration assays .
• Co-crystallization : Resolve X-ray structures of derivatives bound to CA-II (PDB ID: 1CA2) to identify key π-π and hydrogen-bonding interactions .

Q. What advanced purification techniques address challenges in isolating polar byproducts?

• Methodology :

• Flash chromatography : Use gradient elution (hexane/EtOAc to 100% EtOAc) on silica gel (230–400 mesh). Monitor fractions by TLC (Rf ~0.3 in 7:3 EtOAc/hexane) .
• Prep-HPLC : Employ a C18 column with 0.1% TFA in water/acetonitrile for resolving sulfonic acid impurities .